Cas no 334710-02-0 (1,3-Pentanedione, 1-phenyl-5-(2-pyridinyl)-)

• Product Name: 1,3-Pentanedione, 1-phenyl-5-(2-pyridinyl)-
• CAS No: 334710-02-0
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 1458030
• Update Time: 2024-08-23

1,3-Pentanedione, 1-phenyl-5-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 1-phenyl-5-(2-pyridinyl)-

• Inchi： 1S/C16H15NO2/c18-15(10-9-14-8-4-5-11-17-14)12-16(19)13-6-2-1-3-7-13/h1-8,11H,9-10,12H2
• InChI Key： WMNJNNRBJQZERF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)CC(=O)CCC1=NC=CC=C1

Computed Properties

• Exact Mass: 253.11035

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 399.4±22.0 °C(Predicted)
• PSA: 47.03
• pka: 8.38±0.31(Predicted)